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Compound of Interest

Compound Name: 2-Methoxy-6-methylbenzaldehyde

Cat. No.: B112759

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for 2-
Methoxy-6-methylbenzaldehyde (CAS No. 54884-55-8), a key intermediate in pharmaceutical
synthesis. Adherence to these guidelines is critical to ensure a safe laboratory environment and
mitigate potential risks associated with the handling of this chemical compound.

Physicochemical and Toxicological Profile

A clear understanding of the compound's properties is fundamental to its safe handling. The
following table summarizes key quantitative data for 2-Methoxy-6-methylbenzaldehyde.

Property Value Source
Molecular Formula CoH1002 PubChem[1]
Molecular Weight 150.17 g/mol PubChem[1]
) White to yellow liquid or semi-
Physical Form ] ) Ambeed|[2]
solid/solid

Purity 97% Ambeed[2]
Storage Temperature 2-8°C, under inert atmosphere ~ Ambeed[2]
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Hazard Identification and GHS Classification

2-Methoxy-6-methylbenzaldehyde is classified as a hazardous substance. The Globally
Harmonized System (GHS) of Classification and Labelling of Chemicals provides the following
warnings:

e Pictogram: Warning[1]

e Hazard Statements:

[¢]

H302: Harmful if swallowed[1]

o

H312: Harmful in contact with skin[1]

o

H315: Causes skin irritation[1]

o

H319: Causes serious eye irritation[1]

[¢]

H332: Harmful if inhaled[1]

e Hazard Classes and Categories:

o

Acute Toxicity, Oral (Category 4)[1]

o

Acute Toxicity, Dermal (Category 4)[1]

[¢]

Skin Irritation (Category 2)[1]

[¢]

Eye Irritation (Category 2A)[1]

Experimental Workflow for Safe Handling

A systematic approach is essential when working with 2-Methoxy-6-methylbenzaldehyde.
The following diagram outlines the logical workflow for its safe handling, from preparation to

emergency response.
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Caption: Logical workflow for the safe handling of 2-Methoxy-6-methylbenzaldehyde.

Detailed Protocols and Precautions
Engineering Controls

» Ventilation: Always handle 2-Methoxy-6-methylbenzaldehyde in a chemical fume hood to
minimize inhalation exposure[3].
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o Safety Equipment: Ensure a safety shower and eye wash station are readily accessible.

Personal Protective Equipment (PPE)

o Eye Protection: Wear chemical safety goggles or a face shield[3].
e Hand Protection: Use chemical-resistant gloves (e.g., nitrile rubber)[3].

o Skin and Body Protection: Wear a laboratory coat and appropriate protective clothing to
prevent skin contact[3].

» Respiratory Protection: If engineering controls are insufficient, use a NIOSH-approved
respirator.

Handling and Storage
e Handling:

[¢]

Avoid contact with skin, eyes, and clothing[4].

[¢]

Do not breathe dust, fumes, gas, mist, vapors, or spray[5].

o

Wash hands thoroughly after handling[3][4].

o

Use only in a well-ventilated area[5].

o Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated place[2][4].
o Store at 2-8°C under an inert atmosphere[2].
o Keep away from heat, sparks, and open flames[3].

o Incompatible materials to avoid include strong oxidizing agents, strong bases, and strong
reducing agents|[6].

First Aid Measures
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« |If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical
attention[3].

« If on Skin: Immediately wash with plenty of soap and water for at least 15 minutes while
removing contaminated clothing and shoes. If skin irritation occurs, get medical
advice/attention[3][4].

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing for at least 15 minutes. If eye irritation persists, get medical
advice/attention[3][4].

« If Inhaled: Remove person to fresh air and keep comfortable for breathing. If respiratory
symptoms develop, seek medical attention[3].

Fire-Fighting Measures

e Suitable Extinguishing Media: Use dry powder, carbon dioxide, foam, or water spray[4].

e Hazardous Combustion Products: May produce carbon monoxide and other toxic fumes in a
fire[3].

» Protective Equipment: Wear self-contained breathing apparatus and full protective gear[3].

Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE, including
respiratory protection. Avoid breathing vapors, mist, or gas. Ensure adequate ventilation[3].

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let
product enter drains[3].

o Methods for Cleaning Up: Absorb with an inert material (e.g., sand, vermiculite) and place in
a suitable container for disposal.

Disposal Considerations

Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations. Contact a licensed professional waste disposal service to dispose of
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this material.

This technical guide is intended to provide comprehensive safety and handling information for
2-Methoxy-6-methylbenzaldehyde. It is imperative that all personnel handling this chemical
are thoroughly trained in these procedures and have access to the necessary safety
equipment. Always refer to the specific Safety Data Sheet (SDS) provided by the supplier for
the most detailed and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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